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Compound of Interest

Compound Name: H-Leu-arg-pro-OH

CAS No.: 133943-59-6

Cat. No.: B1336404

Get Quote

Executive Summary & Technical Profile
The tripeptide H-Leu-Arg-Pro-OH (LRP) is a bioactive peptide primarily recognized for its role

as an Angiotensin I-Converting Enzyme (ACE) inhibitor, originally isolated from enzymatic

hydrolysates of proteins such as bonito bowels and zein (corn protein) [1, 2].[1] Structurally, it

also corresponds to residues 7-9 of the mammalian Gonadotropin-Releasing Hormone

(GnRH/LHRH) precursor, making it a sequence of interest in both cardiovascular and

reproductive endocrinology research.

For researchers, sourcing LRP presents a specific challenge: unlike ubiquitous commodity

peptides (e.g., RGD, FLAG), LRP is frequently categorized as a non-stock custom synthesis

target by major vendors. This guide provides the technical framework to source high-fidelity

LRP, focusing on counter-ion selection, synthesis specifications, and vendor qualification.

Chemical Identity[1][2][3][4][5]
Sequence: Leucine-Arginine-Proline[1][2][3][4]

Formula:
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Molecular Weight: 384.48 g/mol

CAS Number: 133943-59-6 (Generic LRP forms) / 99299-72-2 (Specific isomers may vary)

[1]

Key Characteristics: Amphipathic; Arginine residue confers high basicity and hydrophilicity.

The Sourcing Landscape: Catalog vs. Custom
Analysis of the current commercial landscape (Q1 2026) indicates that H-Leu-Arg-Pro-OH is

rarely available as an off-the-shelf "catalog" item with immediate dispatch.[1] Researchers must

typically utilize Custom Peptide Synthesis (CPS) services.

Vendor Tiering Strategy
When requesting quotes, categorize vendors based on your application's stringency:

Tier Vendor Type Recommended For Examples

Tier 1
Global GMP/ISO

CROs

GLP Tox studies,

Clinical trials, High-

purity SAR

Bachem, PolyPeptide,

CPC Scientific

Tier 2
Rapid Synthesis

Specialists

Early discovery, High-

throughput screening

(HTS)

GenScript, Thermo

Fisher, AnaSpec

Tier 3 Catalog Aggregators

Reference standards

(if available), Non-

critical reagents

PubChem Vendors,

Specialized

biochemical traders

Critical Technical Specifications (The "RFX"
Package)
To ensure experimental reproducibility, you must define the following parameters in your

Request for Quote (RFQ). Do not rely on default vendor settings.
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A. Counter-Ion Selection (The Critical Variable)
The Arginine (Arg) residue is highly basic and acts as a "sponge" for Trifluoroacetic acid (TFA),

the acid used during cleavage from the resin.

TFA Salt (Default):

Pros: Cheaper, better solubility for HPLC purification.

Cons:Cytotoxic. Residual TFA can acidify culture media and alter cellular proliferation,

invalidating bioassays [3].

Use Case: Analytical standards, non-biological chemistry.

Acetate/HCl Salt (Required for Bioassays):

Pros: Biocompatible. Acetate is preferred for cell culture; HCl for specific solubility needs.

[5]

Cons: Adds 20-30% to cost; lower yield due to ion-exchange step.[1]

Use Case:In vitro ACE inhibition assays, cell signaling, in vivo animal models.

B. Purity Grades[9]
>95% (HPLC): Mandatory for quantitative ACE inhibition assays (

determination). Impurities (truncated peptides like H-Arg-Pro-OH) can act as competitive
inhibitors or false negatives.[1]

>98% (HPLC): Required for crystallography or GMP-grade bridging studies.

Sourcing & Validation Workflow
The following diagram illustrates the decision logic for sourcing LRP, ensuring the final product

matches the experimental intent.
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Requirement: H-Leu-Arg-Pro-OH

Determine Application

Biological Assay
(Cell/In Vivo/Enzyme)

Function

Chemical Reference
(Mass Spec/Chromatography)

Structure

Spec: Purity >95%
Salt: Acetate or HCl

Endotoxin: <1 EU/mg

Spec: Purity >90%
Salt: TFA (Standard)

Select Tier 2 Vendor
(Custom Synthesis)

Vendor QC Data
(HPLC + MS)

Internal Validation

Check 1: Mass Shift
(Confirm MW 384.5)

Check 2: Counter-ion
(IC analysis if critical)

Click to download full resolution via product page

Figure 1: Decision logic for sourcing H-Leu-Arg-Pro-OH, emphasizing the critical divergence in

salt form specifications based on end-use application.
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Experimental Validation Protocol
Upon receipt of the peptide, do not assume integrity. Perform the following "Self-Validating"

checks.

Protocol 1: Solubility & Reconstitution
The Leu (hydrophobic) and Arg (hydrophilic) balance usually allows solubility in water, but high

concentrations may require buffering.

Visual Inspection: Lyophilized powder should be white/off-white.[1] Yellowing indicates

oxidation (Trp/Met/Cys absent, but general degradation possible).

Solvent: Start with sterile distilled water. If turbidity persists, add 0.1% Acetic Acid (if basic) or

(if acidic), though LRP is generally water-soluble.

Aliquot: Freeze-thaw cycles degrade peptides.[1] Reconstitute to 1-5 mg/mL, aliquot into

low-bind tubes, and store at -20°C (short term) or -80°C (long term).

Protocol 2: Identity Verification (LC-MS)[1]
Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge).

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 60% B over 20 minutes. (Tripeptides elute early; adjust gradient to capture

hydrophilic species).

Target Mass: Look for

.

Biological Context & Mechanism
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Understanding the mechanism validates why you are sourcing this specific sequence.

ACE Inhibition Pathway
LRP functions as a competitive inhibitor of ACE. The C-terminal Proline is critical for binding to

the ACE active site, resisting hydrolysis while blocking the conversion of Angiotensin I to

Angiotensin II.

Angiotensin I
(Inactive Decapeptide)

Angiotensin II
(Vasoconstrictor)

 Cleavage 
ACE Enzyme

 Catalyzes Blood Pressure
Regulation

 Increases H-Leu-Arg-Pro-OH
(Inhibitor)

 Inhibits (IC50 ~1.0 uM) 

Click to download full resolution via product page

Figure 2: Mechanism of Action.[1] LRP competitively inhibits the ACE enzyme, preventing the

cleavage of Angiotensin I to the vasoconstrictor Angiotensin II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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